5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95%

• IUPAC Name: 3-(3-fluoro-4-methoxyphenyl)-5-methylphenol
• InChI: InChI=1S/C14H13FO2/c1-9-5-11(7-12(16)6-9)10-3-4-14(17-2)13(15)8-10/h3-8,16H,1-2H3
• InChI Key: LNVWPQWUAPUWRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=CC(=C(C=C2)OC)F
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID10683843
• Molecular Weight: 232.25 g/mol
• CAS RN: 1261952-06-0

Description

5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% (5-FMP-3-MMP) is an organic compound composed of a phenol group and a fluorine atom attached to the meta-position of the phenol group. It is a white solid that is soluble in organic solvents, and it is used in the synthesis of various compounds. 5-FMP-3-MMP has a wide range of applications in the pharmaceutical, agrochemical, and industrial sectors.

Mechanism of Action

The mechanism of action of 5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% is not well understood, but it is believed to be related to its ability to act as a nucleophile. It is thought that the fluorine atom in the meta-position of the phenol group is responsible for the nucleophilic character of the compound. This nucleophilic character allows 5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% to react with other molecules, leading to the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% have not been extensively studied. However, it is known that it is not toxic to humans or animals, and it does not have any significant adverse effects when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantage of 5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% is its low cost and availability. It is also easy to work with, as it is soluble in organic solvents and can be stored at room temperature. The main limitation of 5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% is its lack of reactivity with some molecules. This can limit its use in certain synthetic reactions.

Future Directions

The future of 5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% is promising, as it is being used in the development of new pharmaceuticals, agrochemicals, and industrial chemicals. Additionally, it could be used in the synthesis of new dyes and pigments. Furthermore, it could be used in the development of new catalysts and in the synthesis of new antibiotics. Finally, it could be used in the development of new insect repellents.

Synthesis Methods

The synthesis of 5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% can be achieved by a number of different routes. The most common route is the reaction of 3-methylphenol with 3-fluoro-4-methoxyphenol in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction yields 5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% as the major product, with 3-methyl-4-methoxyphenol as a minor byproduct.

Scientific Research Applications

5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% has been studied extensively in the scientific research community. It has been used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and industrial chemicals. It has also been used in the synthesis of insect repellents and in the development of new antibiotics. Additionally, 5-(3-Fluoro-4-methoxyphenyl)-3-methylphenol, 95% has been used in the synthesis of organic dyes, organic pigments, and organic catalysts.